Cas no 2287236-87-5 (rac-[(1R,3R)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl]methanamine)

• Product Name: rac-[(1R,3R)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl]methanamine
• CAS No: 2287236-87-5
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6041793
• PubChem ID: 94557846
• Update Time: 2025-10-29

rac-[(1R,3R)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2287236-87-5
• EN300-6739121
• rac-[(1R,3R)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl]methanamine

• Inchi： 1S/C13H17N/c14-9-11-8-13(11)7-3-5-10-4-1-2-6-12(10)13/h1-2,4,6,11H,3,5,7-9,14H2/t11-,13+/m0/s1
• InChI Key： VMSMCNSSOIREHC-WCQYABFASA-N
• SMILES： NC[C@@H]1C[C@]21C1C=CC=CC=1CCC2

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on rac-[(1R,3R)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl]methanamine

Comprehensive Overview of rac-[(1R,3R)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl]methanamine (CAS No. 2287236-87-5)

The compound rac-[(1R,3R)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl]methanamine (CAS No. 2287236-87-5) is a structurally unique chiral amine with a spirocyclopropane-naphthalene core. Its intricate molecular architecture, featuring a cyclopropane ring fused to a dihydronaphthalene system, has garnered significant attention in pharmaceutical and materials science research. The stereochemistry at the 1R,3R positions and the racemic nature of this compound make it particularly interesting for asymmetric synthesis applications.

Recent studies highlight the growing demand for spirocyclic compounds in drug discovery, driven by their ability to modulate biological targets with high selectivity. The rac-[(1R,3R)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl]methanamine scaffold is being explored for its potential in central nervous system (CNS) drug development, owing to its balanced lipophilicity and blood-brain barrier (BBB) permeability. Researchers are particularly interested in its conformational rigidity, which may reduce off-target effects compared to flexible analogs.

Synthetic approaches to CAS 2287236-87-5 typically involve asymmetric cyclopropanation strategies followed by chiral resolution techniques. The methanamine moiety serves as a versatile handle for further derivatization, enabling the creation of diverse structure-activity relationship (SAR) libraries. Computational chemistry studies suggest the spiro center imposes significant three-dimensional constraints that could enhance binding to complex protein pockets.

From a green chemistry perspective, recent innovations have focused on developing catalytic enantioselective routes to this compound class. The pharmaceutical industry's shift toward stereochemically pure intermediates has spurred interest in kinetic resolution methods for rac-[(1R,3R)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl]methanamine. These efforts align with the broader trend toward sustainable synthetic methodologies in fine chemical production.

Analytical characterization of CAS 2287236-87-5 presents unique challenges due to its conformational dynamics. Advanced techniques such as chiral HPLC, vibrational circular dichroism (VCD), and X-ray crystallography are often employed to confirm its absolute configuration. The compound's spectral properties have been thoroughly documented to support quality control in research applications.

Emerging applications explore the photophysical properties of related spirocyclic architectures, suggesting potential in organic electronic materials. The naphthalene moiety in rac-[(1R,3R)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl]methanamine may enable π-stacking interactions relevant to molecular self-assembly systems. Such multidisciplinary interest underscores the compound's versatility beyond traditional medicinal chemistry.

Stability studies indicate that proper storage of CAS 2287236-87-5 requires protection from oxidative degradation, with recommended conditions including inert atmosphere and low-temperature preservation. The compound's hygroscopic nature necessitates careful handling under controlled humidity environments, particularly for pharmaceutical-grade material.

The intellectual property landscape surrounding spirocyclopropane derivatives has become increasingly competitive, with multiple patents filed for synthetic methods and therapeutic applications of rac-[(1R,3R)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl]methanamine analogs. This reflects the compound class's perceived value in addressing undruggable targets through three-dimensional molecular space exploration.

From a computational drug design perspective, the vectorial properties of the methanamine group in 2287236-87-5 enable precise molecular docking studies. Researchers are utilizing quantum mechanical calculations to predict its protonation states under physiological conditions, which is critical for bioavailability optimization in drug candidates derived from this scaffold.

Ongoing structure-property relationship investigations focus on modifying the dihydronaphthalene ring system to tune the compound's solubility profile and metabolic stability. Such efforts exemplify the modern paradigm of property-based design in pharmaceutical development, where rac-[(1R,3R)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl]methanamine serves as a valuable molecular template.